5-Chlorothiophene-2-sulfonamide
Cat. No. B1586055
Key on ui cas rn:
53595-66-7
M. Wt: 197.7 g/mol
InChI Key: RKLQLYBJAZBSEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673910B2
Procedure details
5.2.4 5-chlorothiophene-2-sulfonamide was prepared according to the procedure for thiophene-2-sulfonamide YG1-030 except using 4-biphenylsulfonyl chloride, which afforded the title compound 932.5 mg (94.4%) as a white solid, m.p.: 110-112° C.
Name
Yield
94.4%
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[S:6]([NH2:9])(=[O:8])=[O:7].C1(C2C=CC=CC=2)C=CC(S([Cl:19])(=O)=O)=CC=1>>[Cl:19][C:5]1[S:1][C:2]([S:6]([NH2:9])(=[O:8])=[O:7])=[CH:3][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(=CC=C1)S(=O)(=O)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)Cl)C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(S1)S(=O)(=O)N
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 932.5 mg | |
| YIELD: PERCENTYIELD | 94.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
